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Compound of Interest

Compound Name: 2,4-Dibromoanisole

Cat. No.: B1585499 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and storage of 2,4-Dibromoanisole.

Frequently Asked Questions (FAQs)
Q1: What is 2,4-Dibromoanisole and what are its primary applications?

A1: 2,4-Dibromoanisole, with the molecular formula C₇H₆Br₂O, is a chemical compound that

appears as a white or light yellow powder.[1][2] It serves as a crucial intermediate in organic

synthesis, particularly in the development of pharmaceuticals such as anti-cancer and anti-

inflammatory agents.[1] It is also used in the formulation of agrochemicals like pesticides and

herbicides, and in the production of specialty chemicals, including flame retardants and dyes.

[1][3]

Q2: What are the recommended storage conditions for 2,4-Dibromoanisole?

A2: To ensure its stability, 2,4-Dibromoanisole should be stored in a cool, dry, and well-

ventilated area.[4][5] The container should be kept tightly closed and sealed.[4][5] Several

suppliers recommend storage at room temperature.[1][6][7]

Q3: What personal protective equipment (PPE) is required when handling 2,4-
Dibromoanisole?

A3: When handling 2,4-Dibromoanisole, it is imperative to use appropriate personal protective

equipment to prevent exposure. This includes:
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Eye/Face Protection: Wear chemical safety goggles or glasses as described by OSHA's eye

and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[8][9]

Skin Protection: Wear durable, chemical-resistant gloves and protective clothing to prevent

skin contact.[8][9][10]

Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate or there is a

risk of inhaling dust, a NIOSH/MSHA approved respirator should be used.[9][11][12]

Q4: What are the primary hazards associated with 2,4-Dibromoanisole?

A4: 2,4-Dibromoanisole is classified with several hazards. It can cause skin irritation (H315)

and serious eye irritation (H319).[4][13] It may also cause an allergic skin reaction (H317) and

respiratory irritation (H335).[4][13][14] Some data also suggests it may be harmful if swallowed.

[14]

Q5: How should I respond to an accidental spill of 2,4-Dibromoanisole?

A5: In the event of a spill, ensure adequate ventilation and wear the appropriate personal

protective equipment.[4] For a solid spill, you should sweep it up and place it into a suitable,

sealed container for disposal.[8] Avoid generating dust.[15] For a liquid spill, absorb it with an

inert material like vermiculite or sand and then place it in a suitable container for disposal.[4][9]

Prevent the spilled material from entering drains or waterways.[4][16]

Q6: What are the proper first-aid measures in case of exposure?

A6: Immediate first aid is crucial in case of accidental exposure:

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, also

under the eyelids. Seek medical attention.[4][8]

Skin Contact: Wash the affected area immediately with soap and plenty of water while

removing all contaminated clothing. Get medical attention if irritation occurs.[4][8]

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek medical attention.[4][8]
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Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[4][12][17]

Q7: What substances are incompatible with 2,4-Dibromoanisole?

A7: 2,4-Dibromoanisole should not be stored or handled with strong oxidizing agents and

strong acids to avoid potentially hazardous reactions.[8][9]

Q8: How should I dispose of 2,4-Dibromoanisole waste?

A8: 2,4-Dibromoanisole and its containers must be disposed of as hazardous waste.[4]

Disposal should be carried out in accordance with all applicable local, regional, and national

regulations.[8] It is important to consult with environmental services or hazardous waste

disposal professionals to ensure compliance.
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Issue Potential Cause(s) Troubleshooting Steps

Difficulty Dissolving the

Compound

The compound has low

solubility in aqueous solutions.

[18]

Use an appropriate organic

solvent. Consult literature for

suitable solvents for your

specific reaction.

Inconsistent Experimental

Results

- Impurity of the compound.-

Degradation due to improper

storage.- Contamination during

handling.

- Verify the purity of the 2,4-

Dibromoanisole using an

appropriate analytical method

(e.g., GC, NMR).- Ensure the

compound has been stored

according to the recommended

conditions (cool, dry, tightly

sealed).- Review handling

procedures to minimize cross-

contamination.

Skin or Eye Irritation During

Handling

Inadequate or improper use of

Personal Protective Equipment

(PPE).

- Immediately follow first-aid

procedures.- Review and

ensure proper PPE is being

worn at all times, including

chemical-resistant gloves and

safety goggles.[8][9]- Handle

the compound in a well-

ventilated area or a fume hood

to avoid dust inhalation.

Data Presentation
Table 1: Physical and Chemical Properties of 2,4-Dibromoanisole
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Property Value Reference(s)

CAS Number 21702-84-1 [1][4]

Molecular Formula C₇H₆Br₂O [1][4][18]

Molecular Weight 265.93 g/mol [1][4][14]

Appearance
White to light yellow

powder/solid
[1][8]

Melting Point 60 - 64 °C / 140 - 147.2 °F [1][3][8][18]

Boiling Point 101 - 106 °C @ 1 mmHg [3][8][18]

Density ~1.8 g/cm³ [18]

Solubility in Water
Practically insoluble (~0.034

g/L)
[18]

Table 2: Safety and Hazard Information
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Hazard
Classification

GHS Hazard
Statement

Precautionary
Statement
Examples

Reference(s)

Skin Irritation

(Category 2)

H315: Causes skin

irritation

P280: Wear protective

gloves.
[4][13]

Eye Irritation

(Category 2)

H319: Causes serious

eye irritation

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[4][13]

Skin Sensitization

(Category 1)

H317: May cause an

allergic skin reaction

P261: Avoid breathing

dust.
[4][14]

Specific target organ

toxicity — single

exposure (Category

3), Respiratory tract

irritation

H335: May cause

respiratory irritation

P271: Use only

outdoors or in a well-

ventilated area.

[13][14]

Experimental Protocols
Protocol 1: Safe Weighing and Handling of Solid 2,4-Dibromoanisole

Preparation: Before handling, ensure you are in a well-ventilated laboratory space or are

using a fume hood. Put on all required PPE, including a lab coat, chemical safety goggles,

and chemical-resistant gloves.

Container Handling: Retrieve the 2,4-Dibromoanisole container from its designated storage

location. Check the container for any damage or leaks before opening.

Weighing: Open the container carefully. Use a clean spatula to transfer the desired amount

of the solid compound onto a weigh boat on a calibrated analytical balance. Avoid creating
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dust. If dust is generated, ensure it is contained within the fume hood.

Cleanup: Once the desired amount is weighed, securely close the main container. Clean the

spatula and the weighing area of any residual powder. Dispose of any contaminated

materials (e.g., weigh boat, gloves) as hazardous waste.

Protocol 2: Spill Cleanup Procedure for Solid 2,4-Dibromoanisole

Area Evacuation and Alert: Alert personnel in the immediate area of the spill. If the spill is

large, evacuate the laboratory and inform the appropriate safety officer.

Assess the Spill: Cautiously assess the extent of the spill. Ensure you have the correct PPE

before proceeding with the cleanup.

Containment: Prevent the spilled material from spreading or entering drains.

Cleanup: Carefully sweep up the spilled solid material.[8] Avoid any actions that could

generate dust. Place the collected material into a clearly labeled, sealable container for

hazardous waste.

Decontamination: Clean the spill area with a suitable solvent and then with soap and water.

Waste Disposal: Dispose of all cleanup materials, including contaminated gloves and

cleaning cloths, as hazardous waste according to institutional and local regulations.[8]
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Start: Prepare to Handle
2,4-Dibromoanisole

Step 1: Don Correct PPE
(Gloves, Goggles, Lab Coat)

Step 2: Ensure Proper Ventilation
(Fume Hood)

Step 3: Weigh Compound Carefully
(Avoid Dust)

Step 4: Transfer to Reaction Vessel

Step 5: Clean Equipment & Workspace

Step 6: Return Compound to
Proper Storage

Step 7: Dispose of Waste
(Hazardous Waste)

End

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2,4-Dibromoanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1585499#handling-and-storage-of-2-4-
dibromoanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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